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Introduction

The Ala-Cys dipeptide, formed from the amino acids L-alanine and L-cysteine, is a
fundamental building block in the study of peptide chemistry and has emerging significance in
various research and drug development applications. Its unique structure, combining the small,
non-polar side chain of alanine with the reactive thiol group of cysteine, imparts specific
physicochemical and biological properties. This technical guide provides an in-depth overview
of the chemical structure, properties, synthesis, and potential applications of the Ala-Cys
dipeptide, tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Identifiers

The Ala-Cys dipeptide consists of an L-alanine residue linked to an L-cysteine residue via a
peptide bond. The formal condensation occurs between the carboxyl group of L-alanine and
the amino group of L-cysteine.[1]

Molecular Formula: C6H12N203S[1]

IUPAC Name: (2R)-2-[[(2S)-2-aminopropanoyl]lamino]-3-sulfanylpropanoic acid[1]
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Canonical SMILES: C--INVALID-LINK--C(=0)0">C@@HN][1]
InChl Key: JQDFGZKKXBEANU-IMJSIDKUSA-N[1]
CAS Number: 2490-72-4[1]

Physicochemical Properties

The physicochemical properties of the Ala-Cys dipeptide are crucial for its behavior in
biological systems and for its handling and analysis in a laboratory setting. The following table
summarizes key quantitative data.

Property Value Source
Molecular Weight 192.24 g/mol PubChem[1][2]
Exact Mass 192.05686342 Da PubChem[1][2]
Topological Polar Surface Area  93.4 A2 PubChem][2]
XLogP3-AA (Computed) -3.3 PubChem[1][2]
Hydrogen Bond Donor Count 4 PubChem|[2]
Hydrogen Bond Acceptor
5 PubChem[2]
Count
Rotatable Bond Count 5 PubChem][2]
i Estimated from Cys and Ala[3]
pKa (a-carboxyl, estimated) ~1.7-2.3 4]
) ) Estimated from Cys and Ala[3]
pKa (a-amino, estimated) ~9.7 - 10.7 )
pKa (thiol, estimated) ~8.3 Estimated from Cys[3][4]

Estimated from pKa values[3]

[4]115]

Isoelectric Point (pl, estimated) ~5.0-5.1

Note: Experimental pKa and pl values for the Ala-Cys dipeptide are not readily available. The
provided values are estimations based on the pKa values of the constituent amino acids, L-
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alanine and L-cysteine.

Spectroscopic Properties

Spectroscopic analysis is essential for the identification and characterization of the Ala-Cys
dipeptide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H and 13C NMR spectra of the Ala-Cys dipeptide will exhibit characteristic chemical shifts
for the alanine and cysteine residues. The exact chemical shifts are dependent on the solvent,
pH, and temperature. The following table provides estimated chemical shifts based on typical
values for amino acid residues in peptides.

- Estimated *H Chemical Estimated **C Chemical
Shift (ppm) Shift (ppm)

Ala a-CH ~4.3 ~52

Ala 3-CHs ~1.4 ~19

Cys a-CH ~4.5 ~57

Cys B-CH: ~2.9 ~28

Ala C=0 - ~175

Cys C=0 - ~173

Mass Spectrometry (MS)

Electrospray ionization tandem mass spectrometry (ESI-MS/MS) is a powerful tool for
sequencing and identifying peptides like Ala-Cys. The fragmentation pattern is predictable,
primarily involving cleavage of the peptide bond to produce b- and y-ions.

Predicted Fragmentation of [M+H]* (m/z 193.06)
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Fragment lon m/z

b1 72.04
y1 122.03
b2 193.06
y2 193.06
[M+H - H20]* 175.05
[M+H - H2S]* 159.05

Note: The provided fragmentation data is based on typical peptide fragmentation patterns.
Actual spectra may show additional or different fragments depending on the instrument and
conditions. A published MS/MS spectrum for alanylcysteine shows major fragments at m/z 175,
122, and 146.9.[2]

Experimental Protocols
Solid-Phase Peptide Synthesis (SPPS) of Ala-Cys

This protocol outlines a general procedure for the manual solid-phase synthesis of the Ala-Cys
dipeptide using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.

Materials:

Fmoc-Cys(Trt)-Wang resin
e Fmoc-Ala-OH

e Coupling reagent: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium
hexafluorophosphate)

o Base: DIPEA (N,N-diisopropylethylamine)
» Deprotection solution: 20% piperidine in DMF (N,N-dimethylformamide)

e Solvents: DMF, DCM (dichloromethane), Methanol
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Cleavage cocktail: 95% TFA (trifluoroacetic acid), 2.5% TIS (triisopropylsilane), 2.5% water

Drying agent: Anhydrous magnesium sulfate

Solid-phase synthesis vessel

Shaker

Protocol:

e Resin Swelling: Swell the Fmoc-Cys(Trt)-Wang resin in DMF for 30 minutes in the synthesis
vessel.

e Fmoc Deprotection:

Drain the DMF.

[¢]

[¢]

Add the 20% piperidine in DMF solution to the resin and shake for 5 minutes.

Drain the solution.

[e]

o

Add fresh deprotection solution and shake for another 15 minutes.

[¢]

Drain and wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).
e Coupling of Fmoc-Ala-OH:

o In a separate vial, pre-activate Fmoc-Ala-OH (3 eq.) with HBTU (2.9 eq.) and DIPEA (6
eg.) in DMF for 5-10 minutes.

o Add the activated amino acid solution to the resin.
o Shake the reaction vessel for 2 hours at room temperature.
o To check for completion of the coupling reaction, perform a Kaiser test.

e Washing: Drain the coupling solution and wash the resin with DMF (3x), DCM (3x), and DMF
(3x).
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e Final Fmoc Deprotection: Repeat step 2 to remove the Fmoc group from the N-terminal
alanine.

» Cleavage and Deprotection:

o

Wash the resin with DCM and dry it under vacuum.

[¢]

Add the cleavage cocktail to the resin and shake for 2-3 hours at room temperature.

[e]

Filter the resin and collect the filtrate containing the cleaved peptide.

[e]

Precipitate the peptide by adding cold diethyl ether.

(¢]

Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

[¢]

Dry the peptide pellet under vacuum.

o Purification and Characterization:

o Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-
HPLC).

o Confirm the identity and purity of the Ala-Cys dipeptide by mass spectrometry and
analytical RP-HPLC.

Solid-Phase Synthesis ) (  Cleavage&Deprotecton | [ Purification & Analysis

Click to download full resolution via product page
Fig. 1: Solid-Phase Peptide Synthesis Workflow for Ala-Cys.

Biological Roles and Applications
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While the Ala-Cys dipeptide itself is not a major signaling molecule, its constituent amino acids
and related peptides have significant biological roles, suggesting potential applications for Ala-
Cys.

Antioxidant Activity

Cysteine-containing peptides are known to possess antioxidant properties due to the ability of
the thiol group to scavenge free radicals.[6][7] The Ala-Cys dipeptide is therefore expected to
exhibit antioxidant activity, which could be beneficial in protecting cells from oxidative stress.
This property is relevant for applications in functional foods, cosmetics, and as a potential
therapeutic agent in diseases associated with oxidative damage. A recent study highlighted that
for many dipeptides, having cysteine at the N-terminal position increases antioxidant activity.[8]

Reactive Oxygen Species (ROS) Oxidation (" . cys-SH (Reduced) |—220aS H* o { A1 Cys-S» (Thiyl Radical) |—2imerization (Ala»Cys»S-S-Cys-Ala(OxidizedDimera

Click to download full resolution via product page

Fig. 2: Proposed Antioxidant Mechanism of Ala-Cys Dipeptide.

Cell Culture and Bioprocessing

A study on a related dipeptide dimer, Ala-Cys-Cys-Ala (ACCA), has shown its potential to
enhance the growth and metabolism of Chinese Hamster Ovary (CHO) cells in culture.[9]
Cysteine is an essential amino acid for cell growth but is unstable in culture media. The use of
more stable cysteine-containing dipeptides like Ala-Cys could therefore be a strategy to
improve the stability of cell culture media, leading to better cell viability and productivity in
biopharmaceutical manufacturing.[9]

Drug Development

The Ala-Cys dipeptide can serve as a scaffold or a component in the design of
peptidomimetics and other drug candidates. The cysteine residue provides a site for
conjugation of other molecules, such as imaging agents or therapeutic payloads, through its
reactive thiol group.

Conclusion
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The Ala-Cys dipeptide is a molecule of significant interest with a unique combination of
properties derived from its constituent amino acids. Its synthesis is achievable through
established solid-phase methods, and its characterization relies on standard analytical
techniques such as NMR and mass spectrometry. While direct evidence for its role as a
signaling molecule is limited, its potential as an antioxidant and as a supplement in cell culture
media for bioprocessing applications is promising. Further research into the biological activities
and applications of the Ala-Cys dipeptide is warranted and could lead to new developments in
various scientific and therapeutic fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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